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Compound of Interest

(S)-2-amino-1-(4-
Compound Name:
nitrophenyl)ethanol

Cat. No.: B154692

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of (S)-2-amino-
1-(4-nitrophenyl)ethanol, a chiral organic compound of interest in pharmaceutical research
and development.

Core Physicochemical Data

The physical state and melting point are fundamental parameters for the identification,
purification, and formulation of active pharmaceutical ingredients.

Data Presentation
Property Value Source
Physical State Solid (at STP) Inferred from melting point
Melting Point 132 -133°C [1]
Molecular Formula C8H10N203 [1]
Molecular Weight 182.179 g/mol [1]

Experimental Protocol: Melting Point Determination
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The following is a generalized protocol for determining the melting point of a solid organic
compound, such as (S)-2-amino-1-(4-nitrophenyl)ethanol, using a standard melting point
apparatus.

Objective: To determine the temperature range over which the solid-to-liquid phase transition
occurs.

Materials:

e (S)-2-amino-1-(4-nitrophenyl)ethanol sample

Capillary tubes

Melting point apparatus

Spatula

Mortar and pestle (if sample is not a fine powder)
Procedure:
e Sample Preparation:

o Ensure the (S)-2-amino-1-(4-nitrophenyl)ethanol sample is completely dry and in the
form of a fine powder. If necessary, gently grind the sample using a mortar and pestle.

o Pack a capillary tube with the powdered sample to a height of 2-3 mm by tapping the
sealed end of the tube on a hard surface.

e Apparatus Setup:

o

Place the packed capillary tube into the sample holder of the melting point apparatus.

o

Set the starting temperature of the apparatus to approximately 10-15 °C below the
expected melting point (e.g., setto 115 °C for an expected melting point of 132 °C).

o

Set a slow heating rate, typically 1-2 °C per minute, to ensure accurate determination.
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e Melting Point Observation:
o Observe the sample through the magnifying lens of the apparatus.

o Record the temperature at which the first drop of liquid appears (the lower end of the

melting range).

o Continue to observe and record the temperature at which the entire sample has melted
into a clear liquid (the upper end of the melting range).

o Data Recording:

o The melting point is reported as a range from the temperature of initial melting to the
temperature of complete melting. For (S)-2-amino-1-(4-nitrophenyl)ethanol, this is
expected to be in the range of 132 - 133 °C.[1]

Workflow Visualization

The following diagram illustrates the general workflow for the physicochemical characterization

of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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